Cas no 52651-57-7 (9,10-Anthracenedione, 1-ethyl-1,4,4a,9a-tetrahydro-)

• Product name: 9,10-Anthracenedione, 1-ethyl-1,4,4a,9a-tetrahydro-
• CAS No: 52651-57-7
• MF: C₁₆H₁₆O₂
• MW: 240.29704
• CID: 359161
• PubChem ID: 71365556

9,10-Anthracenedione, 1-ethyl-1,4,4a,9a-tetrahydro- Chemical and Physical Properties

Names and Identifiers

• 9,10-Anthracenedione, 1-ethyl-1,4,4a,9a-tetrahydro-
• 1-ethyl-1,4,4a,9a-tetrahydroanthracene-9,10-dione
• 52651-57-7
• DTXSID50788962

• Inchi： InChI=1S/C16H16O2/c1-2-10-6-5-9-13-14(10)16(18)12-8-4-3-7-11(12)15(13)17/h3-8,10,13-14H,2,9H2,1H3
• InChI Key： HYLMAFVVLWOPNP-UHFFFAOYSA-N
• SMILES： CCC1C=CCC2C(C3=CC=CC=C3C(=O)C12)=O

Computed Properties

• Exact Mass: 240.11508
• Monoisotopic Mass: 240.115029749g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 18
• Rotatable Bond Count: 1
• Complexity: 396
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 34.1Ų

Experimental Properties

• PSA: 34.14